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Compound of Interest

Compound Name: Sulfo-Cy3-Tetrazine
Cat. No.: B12282335
Get Quote
\ J

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Sulfo-Cy3-
Tetrazine. Adherence to these protocols is critical for ensuring personal safety and maintaining
the integrity of experimental outcomes.

I. Compound Identification and Properties
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BENGHE

Property

Value

Source

Chemical Name

Sulfo-Cy3-Tetrazine

BroadPharm, MedKoo

Biosciences[1][2]

CAS Number 2055138-86-6 BroadPharm[1]

Molecular Formula C41H47N7010S3 BroadPharm[1]

Molecular Weight 894.05 g/mol MedKoo Biosciences|2]
Appearance Red powder Lumiprobe[3]

Solubility Soluble in Water, DMSO, DMF  BroadPharm, Lumiprobe[1][4]
Excitation Max. ~548-550 nm BroadPharm, Lumiprobe[1][4]
Emission Max. ~563-570 nm BroadPharm, Lumiprobe[1][4]

Storage

-20°C, in the dark, desiccated

Lumiprobe, BroadPharm[1][3]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Sulfo-Cy3-Tetrazine is not consistently available,
data from similar cyanine dyes and tetrazine compounds indicate that it should be handled with
care. The primary hazards are associated with inhalation, skin/eye contact, and unknown
toxicological properties. A comprehensive PPE plan is mandatory.
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Body Part Required PPE Specifications and Notes

Nitrile or neoprene gloves are

recommended. Always double-
Hands Chemical-resistant gloves glove. Check manufacturer's

data for breakthrough times.[5]

[6]

Goggles must be splash-proof.
A face shield must be worn

Eyes/Face Safety goggles and face shield  over the goggles, especially
when handling the solid

powder or solutions.[5][6]

A fully buttoned lab coat is the
minimum requirement. For
larger quantities or where
Body Laboratory coat splashing is a risk, a chemical-
resistant apron over the lab

coat is advised.[5][6]

All handling of the solid
compound and preparation of
) - ] solutions must be conducted in
Respiratory Certified Chemical Fume Hood N ]
a certified chemical fume hood
to prevent inhalation of dust or

aerosols.[5]

lll. Step-by-Step Operational Plan

A systematic approach is crucial for the safe and effective use of Sulfo-Cy3-Tetrazine.
A. Pre-Handling Preparations:

o Consult Safety Information: Review all available safety information for Sulfo-Cy3-Tetrazine
and similar compounds.

o Designate Handling Area: All work must be performed in a designated area within a certified
chemical fume hood.[5]
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» Assemble Materials: Before starting, ensure all necessary equipment, including PPE, spill
cleanup materials, and waste containers, are readily available.

B. Handling and Weighing (Solid Form):

e Work in Fume Hood: To prevent inhalation of fine powder, all weighing and handling of the
solid dye must occur within a fume hood.[5][6]

o Use Appropriate Tools: Use clean spatulas and weighing paper.

o Prevent Static: Employ anti-static techniques if necessary to prevent the powder from
dispersing.

C. Reconstitution and Solution Handling:

e Add Solvent Slowly: When preparing solutions, add the solvent to the solid dye slowly and
carefully to avoid splashing.[6]

o Securely Cap Vials: If vortexing or sonicating to dissolve the dye, ensure the vial is securely
capped.[6]

o Labeling: Clearly label all containers with the compound name, concentration, solvent, date
of preparation, and appropriate hazard warnings.

D. Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment
that came into contact with the dye.[6] A common procedure is to rinse with a suitable
solvent (e.g., ethanol or isopropanol) followed by a thorough wash with soap and water.
Collect the initial solvent rinse as hazardous waste.[6]

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the designated solid waste container.

IV. Disposal Plan

All waste contaminated with Sulfo-Cy3-Tetrazine is to be considered hazardous and must be
managed according to institutional and local environmental regulations.
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A. Waste Segregation and Collection:

e Solid Waste: Collect all contaminated consumables, including gloves, weighing papers,
pipette tips, and paper towels, in a dedicated, sealed, and clearly labeled hazardous waste

container.[6]

» Liquid Waste: Collect all unused solutions and contaminated solvents (including the initial
decontamination rinsate) in a separate, sealed, and labeled hazardous liquid waste
container.[6] Do not pour any cyanine dye waste down the drain.[6]

B. Labeling and Storage of Waste:

o Clear Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the chemical name ("Sulfo-Cy3-Tetrazine and associated solvents"), concentration,
and the date the container was started.

e Secure Storage: Store waste containers in a designated satellite accumulation area that is
secure and away from incompatible materials.

C. Final Disposal:

» Contact EHS: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department.

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Sulfo-Cy3-

Tetrazine.
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Caption: Workflow for the safe handling of Sulfo-Cy3-Tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sulfo-Cy3-Tetrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12282335/docs#essential-safety-and-operational-
guide-for-handling-sulfo-cy3-tetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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